Cas no 94109-56-5 (2-Butanol,4,4'-oxybis-, (R*,S*)- (9CI))

2-Butanol,4,4'-oxybis-, (R*,S*)- (9CI) structure
94109-56-5 structure
Product Name:2-Butanol,4,4'-oxybis-, (R*,S*)- (9CI)
CAS No:94109-56-5
MF:C8H18O3
MW:162.226723194122
CID:817298
PubChem ID:56841191
Update Time:2025-04-19

2-Butanol,4,4'-oxybis-, (R*,S*)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Butanol,4,4'-oxybis-, (R*,S*)- (9CI)
    • (R*,S*)-(1)-4,4'-Oxydibutan-2-ol
    • DTXSID50240616
    • 94109-56-5
    • EINECS 302-498-8
    • Inchi: 1S/C8H18O3/c1-7(9)3-5-11-6-4-8(2)10/h7-10H,3-6H2,1-2H3/t7-,8+
    • InChI Key: AFSYRVDDZGJTIL-OCAPTIKFSA-N
    • SMILES: O(CC[C@H](C)O)CC[C@@H](C)O

Computed Properties

  • Exact Mass: 162.125594432g/mol
  • Monoisotopic Mass: 162.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 75.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 49.7Ų
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